![molecular formula C12H11Cl2N3O B1436622 2-[(2,4-dichlorophenyl)amino]-5,6-dimethylpyrimidin-4(3H)-one CAS No. 1374509-56-4](/img/structure/B1436622.png)
2-[(2,4-dichlorophenyl)amino]-5,6-dimethylpyrimidin-4(3H)-one
Overview
Description
The compound “2-[(2,4-dichlorophenyl)amino]-5,6-dimethylpyrimidin-4(3H)-one” is a chemical substance with the CAS Number 1374509-56-4 . It has a molecular formula of C12H11Cl2N3O and a molecular weight of 284.14 .
Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 388.4±52.0 °C and a predicted density of 1.44±0.1 g/cm3 . Its pKa value is predicted to be 9.23±0.50 .Scientific Research Applications
Chromatography and Mass Spectrometry
2-[(2,4-Dichlorophenyl)amino]-5,6-dimethylpyrimidin-4(3H)-one: is utilized in chromatographic processes and mass spectrometry as a standard or reference compound . Its well-defined structure and properties allow for the calibration of equipment and the validation of analytical methods. This ensures accurate measurement and identification of chemical substances in various samples.
Molecular Docking Studies
This compound has been used in molecular docking studies to understand its interaction with biological targets . Such studies help in predicting the orientation and binding affinity of the compound to protein receptors, which is crucial in drug design and discovery.
Anti-inflammatory Research
Derivatives of this compound have shown promise as anti-inflammatory agents. They are capable of selectively inhibiting enzymes like COX-2, which play a significant role in the inflammatory process . This application is particularly relevant in the development of new medications for conditions characterized by inflammation.
Pharmacological Studies
The compound’s analogs have been explored for their pharmacological properties, particularly as selective CB2 receptor agonists . This is significant for the treatment of inflammatory pain, as CB2 receptors are known to modulate pain without the psychoactive effects associated with CB1 receptors.
Synthesis of New Chemical Entities
As a versatile chemical precursor, 2-[(2,4-Dichlorophenyl)amino]-5,6-dimethylpyrimidin-4(3H)-one is used in the synthesis of a wide range of new chemical entities . These entities are then tested for various biological activities, contributing to the expansion of chemical libraries for drug screening.
Educational and Research Tool
In academic settings, this compound serves as an educational tool for teaching advanced organic synthesis techniques and analytical methods . It also aids in research projects that require the synthesis of complex molecules, providing a practical example of multi-step synthesis.
properties
IUPAC Name |
2-(2,4-dichloroanilino)-4,5-dimethyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2N3O/c1-6-7(2)15-12(17-11(6)18)16-10-4-3-8(13)5-9(10)14/h3-5H,1-2H3,(H2,15,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWIDBHPOQVFWKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)NC2=C(C=C(C=C2)Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201175254 |
Source
|
| Record name | 4(3H)-Pyrimidinone, 2-[(2,4-dichlorophenyl)amino]-5,6-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201175254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,4-dichlorophenyl)amino]-5,6-dimethylpyrimidin-4(3H)-one | |
CAS RN |
1374509-56-4 |
Source
|
| Record name | 4(3H)-Pyrimidinone, 2-[(2,4-dichlorophenyl)amino]-5,6-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1374509-56-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4(3H)-Pyrimidinone, 2-[(2,4-dichlorophenyl)amino]-5,6-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201175254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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